Cas no 1567948-95-1 ((2S)-2-(3-ethoxyphenyl)oxirane)

• Product Name: (2S)-2-(3-ethoxyphenyl)oxirane
• CAS No: 1567948-95-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6156888
• PubChem ID: 28299254
• Update Time: 2025-05-21

(2S)-2-(3-ethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3-ethoxyphenyl)oxirane
• EN300-1842247
• AKOS021450588
• 1567948-95-1

• Inchi： 1S/C10H12O2/c1-2-11-9-5-3-4-8(6-9)10-7-12-10/h3-6,10H,2,7H2,1H3/t10-/m1/s1
• InChI Key： WCVIOXKNFYPMNB-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(3-ethoxyphenyl)oxirane

Recent Advances in the Study of (2S)-2-(3-ethoxyphenyl)oxirane (CAS: 1567948-95-1) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-(3-ethoxyphenyl)oxirane (CAS: 1567948-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This epoxide derivative, characterized by its chiral center and ethoxy-substituted phenyl ring, exhibits unique reactivity and biological activity, making it a promising candidate for further investigation. Recent studies have focused on elucidating its synthetic pathways, biological targets, and therapeutic potential.

One of the key areas of research involves the synthesis and optimization of (2S)-2-(3-ethoxyphenyl)oxirane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis route using Sharpless asymmetric epoxidation, achieving high yields and enantiomeric excess. The researchers highlighted the importance of the ethoxy group in stabilizing the epoxide ring and enhancing its reactivity toward nucleophilic attack, which is critical for its potential as a building block in drug design.

In terms of biological activity, (2S)-2-(3-ethoxyphenyl)oxirane has shown promising results as an inhibitor of cytochrome P450 enzymes, particularly CYP2C9 and CYP2C19. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that the compound exhibits competitive inhibition with IC50 values in the low micromolar range. This finding suggests its potential utility in modulating drug metabolism and addressing drug-drug interactions, a significant challenge in clinical pharmacology.

Furthermore, the compound's potential as an anti-inflammatory agent has been explored. A 2023 study in the European Journal of Pharmacology demonstrated that (2S)-2-(3-ethoxyphenyl)oxirane suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The mechanism appears to involve the inhibition of NF-κB signaling, although further studies are needed to fully elucidate the molecular pathways involved.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of (2S)-2-(3-ethoxyphenyl)oxirane. Molecular docking simulations (Journal of Chemical Information and Modeling, 2024) have predicted strong binding affinities with several protein targets, including kinases and G-protein-coupled receptors. These predictions provide a foundation for future experimental validation and drug development efforts.

Despite these promising findings, challenges remain in the development of (2S)-2-(3-ethoxyphenyl)oxirane as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Current research efforts are focused on derivatization strategies to improve these pharmacological properties while maintaining the compound's biological activity.

In conclusion, (2S)-2-(3-ethoxyphenyl)oxirane (CAS: 1567948-95-1) represents a versatile scaffold with multiple potential applications in pharmaceutical research. Its unique chemical properties and demonstrated biological activities make it a compelling subject for further investigation. Future research directions may include in vivo efficacy studies, formulation development, and exploration of combination therapies. As the field progresses, this compound may emerge as a valuable tool in addressing various therapeutic challenges.